3-Amino-8-methylthieno[2,3-b]quinoline-2-carboxamide

• Molecular Formula: C13H11N3OS
• Molecular Weight: 257.31 g/mol
• IUPAC Name: 3-amino-8-methylthieno[2,3-b]quinoline-2-carboxamide
• InChI: InChI=1S/C13H11N3OS/c1-6-3-2-4-7-5-8-9(14)11(12(15)17)18-13(8)16-10(6)7/h2-5H,14H2,1H3,(H2,15,17)
• InChI Key: YMBQBLYHUOBCNX-UHFFFAOYSA-N
• SMILES: CC1=CC=CC2=CC3=C(N=C12)SC(=C3N)C(=O)N
• Canonical SMILES: CC1=C2C(=CC=C1)C=C3C(=C(SC3=N2)C(=O)N)N

Description

3-Amino-8-methylthieno[2,3-b]quinoline-2-carboxamide is a heterocyclic compound with potential applications in the field of medicinal chemistry. This compound has been synthesized using various methods and has shown promising results in scientific research.

Scientific Research Applications

3-Amino-8-methylthieno[2,3-b]quinoline-2-carboxamide has shown potential applications in scientific research. It has been reported to exhibit anti-tumor, anti-inflammatory, and anti-viral activities. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The mechanism of action of 3-Amino-8-methylthieno[2,3-b]quinoline-2-carboxamide is not fully understood. However, it has been suggested to act by inhibiting certain enzymes and signaling pathways involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
Studies have shown that 3-Amino-8-methylthieno[2,3-b]quinoline-2-carboxamide can affect various biochemical and physiological processes in the body. It has been reported to inhibit the growth of cancer cells, reduce inflammation, and modulate the immune system. It has also been shown to have neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-Amino-8-methylthieno[2,3-b]quinoline-2-carboxamide in lab experiments is its potential to target multiple disease pathways. It has also been reported to have low toxicity and high stability. However, its limited solubility in water and other solvents can pose challenges in certain experiments.

Future Directions

The potential applications of 3-Amino-8-methylthieno[2,3-b]quinoline-2-carboxamide in scientific research are vast. Future studies can focus on optimizing its synthesis method, exploring its mechanism of action, and developing new derivatives with improved properties. It can also be studied for its potential use in the treatment of other diseases such as diabetes and cardiovascular diseases.
In conclusion, 3-Amino-8-methylthieno[2,3-b]quinoline-2-carboxamide is a promising compound with potential applications in medicinal chemistry. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in the treatment of various diseases.

Synthesis Methods

The synthesis of 3-Amino-8-methylthieno[2,3-b]quinoline-2-carboxamide has been reported in various research studies. One of the commonly used methods involves the reaction of 2-amino-3-cyanopyridine with 2-methylthiophene-3-carboxylic acid in the presence of a catalyst such as triethylamine. The resulting compound is then treated with hydrochloric acid to obtain the final product. Other methods involve the use of different starting materials and reaction conditions.